Cas no 53213-83-5 (3,3’-Diheptyloxacarbocyanine iodide)

• Product Name: 3,3’-Diheptyloxacarbocyanine iodide
• CAS No: 53213-83-5
• MF: C₃₁H₄₁IN₂O₂
• MW: 600.573920965195
• CID: 385044
• Update Time: 2025-07-20

3,3’-Diheptyloxacarbocyanine iodide Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-, iodide (1:1)
• 3,3'-Di-n-heptyloxacarbocyanine iodide
• 3,3'-DIHEPTYLOXACARBOCYANINE IODIDE
• DiOC7(3) [3,3'-Diheptyloxacarbocyanine iodide]
• DIOC7(3) IODIDE [3,3’-DIHEPTYLOXACARBOCYANINE IODIDE]
• 3,3''-DIHEPTYLOXACARBOCYANINE IODIDE [DIOC7(3)]
• 3,3-diheptyloxacarboxycyanine iodide
• 3-HEPTYL-2-((E)-3-[3-HEPTYL-1,3-BENZOXAZOL-2(3H)-YLIDENE]-1-PROPENYL)-1,3-BENZOXAZOL-3-IUM IODIDE
• BENZOXAZOLIUM,3-HEPTYL-2-[3-(3-HEPTYL-2(3H)-BENZOXAZOLYLIDENE)-1-PROPENYL]-,IODIDE
• D 378
• DIOC7(3)
• DiOC7(3)?[3,3'-Diheptyloxacarbocyanine iodide]
• 3,3’-Diheptyloxacarbocyanine iodide

• Inchi： 1S/C31H41N2O2.HI/c1-3-5-7-9-15-24-32-26-18-11-13-20-28(26)34-30(32)22-17-23-31-33(25-16-10-8-6-4-2)27-19-12-14-21-29(27)35-31;/h11-14,17-23H,3-10,15-16,24-25H2,1-2H3;1H/q+1;/p-1
• InChI Key： ANJZLSIIEGUCQL-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC=CC=2[N+](=C1/C=C/C=C1/N(C2C=CC=CC=2O/1)CCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 600.22100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 14

Experimental Properties

• Color/Form: Not determined
• Melting Point: 194–197℃
• Solubility: DMSO: soluble
• PSA: 35.09000
• LogP: 4.98780
• Sensitiveness: Light Sensitive
• λmax: 482 nm
• Solubility: Soluble in water

3,3’-Diheptyloxacarbocyanine iodide Security Information

• WGK Germany：3
• Hazard Category Code： R61;R36/37/38
• Safety Instruction： S53
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Risk Phrases：R61; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines Benzoxazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines

Additional information on 3,3’-Diheptyloxacarbocyanine iodide

Research Briefing on 3,3’-Diheptyloxacarbocyanine iodide (CAS: 53213-83-5): Recent Advances and Applications in Chemical Biology and Medicine

3,3’-Diheptyloxacarbocyanine iodide (CAS: 53213-83-5) is a fluorescent dye belonging to the carbocyanine family, widely used in biological and medical research for its excellent photostability and membrane permeability. Recent studies have explored its applications in cellular imaging, mitochondrial tracking, and drug delivery systems. This briefing synthesizes the latest research findings on this compound, highlighting its potential in advancing chemical biology and pharmaceutical sciences.

One of the most significant recent developments involves the use of 3,3’-Diheptyloxacarbocyanine iodide as a mitochondrial membrane potential probe. A 2023 study published in the Journal of Chemical Biology demonstrated its superior performance in real-time monitoring of mitochondrial dynamics in live cells. The study reported that the dye exhibited minimal cytotoxicity and high specificity, making it a valuable tool for studying mitochondrial dysfunction in neurodegenerative diseases.

In the field of drug delivery, researchers have leveraged the lipophilic properties of 3,3’-Diheptyloxacarbocyanine iodide to develop nanoparticle-based delivery systems. A recent paper in Advanced Drug Delivery Reviews highlighted its role in tracking the intracellular fate of drug-loaded nanoparticles. The study found that the dye's fluorescence properties allowed for precise visualization of nanoparticle uptake and distribution, providing critical insights into optimizing drug delivery efficiency.

Another emerging application is in the detection of reactive oxygen species (ROS) in cancer cells. A 2024 study in Chemical Communications revealed that 3,3’-Diheptyloxacarbocyanine iodide could be modified to act as a ROS-sensitive probe, enabling the visualization of oxidative stress in tumor microenvironments. This innovation opens new avenues for studying cancer progression and evaluating the efficacy of antioxidant therapies.

Despite these advancements, challenges remain in the broader adoption of 3,3’-Diheptyloxacarbocyanine iodide. Issues such as batch-to-batch variability and the need for improved solubility in aqueous solutions have been noted in recent industry reports. However, ongoing research aims to address these limitations through chemical modifications and formulation optimizations.

In conclusion, 3,3’-Diheptyloxacarbocyanine iodide continues to be a versatile and valuable tool in chemical biology and medical research. Its applications in cellular imaging, drug delivery, and ROS detection underscore its potential to drive innovation in these fields. Future research should focus on overcoming current limitations and expanding its utility in clinical and therapeutic settings.